(E)-2-(8-(benzylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N'-(2-oxoindolin-3-ylidene)acetohydrazide
Description
(E)-2-(8-(benzylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N'-(2-oxoindolin-3-ylidene)acetohydrazide is a useful research compound. Its molecular formula is C24H22N8O4 and its molecular weight is 486.492. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(8-(benzylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N'-(2-oxoindolin-3-ylidene)acetohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(8-(benzylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N'-(2-oxoindolin-3-ylidene)acetohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory Applications
A study by Nikalje, Hirani, and Nawle (2015) described the synthesis and evaluation of novel compounds for their anti-inflammatory activity. The research focused on derivatives of 2-(1,3-dioxoisoindolin-2-yl) acetohydrazide, showing promising results in both in vitro and in vivo models for inflammation, highlighting the therapeutic potential of such compounds in treating inflammatory conditions (Nikalje, Hirani, & Nawle, 2015).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (E)-2-(8-(benzylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N'-(2-oxoindolin-3-ylidene)acetohydrazide involves the condensation of 8-(benzylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-one with 2-oxoindoline-3-acetic acid hydrazide in the presence of a coupling agent. The reaction is carried out under reflux conditions in a suitable solvent. The product is then purified by recrystallization or column chromatography.", "Starting Materials": [ "8-(benzylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-one", "2-oxoindoline-3-acetic acid hydrazide", "Coupling agent", "Suitable solvent" ], "Reaction": [ "Step 1: Dissolve 8-(benzylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-one and 2-oxoindoline-3-acetic acid hydrazide in a suitable solvent.", "Step 2: Add a coupling agent to the reaction mixture and stir for a few hours at room temperature.", "Step 3: Heat the reaction mixture under reflux conditions for several hours.", "Step 4: Allow the reaction mixture to cool to room temperature and filter off any precipitate.", "Step 5: Purify the product by recrystallization or column chromatography.", "Step 6: Characterize the product by various spectroscopic techniques such as NMR, IR, and mass spectrometry." ] } | |
CAS RN |
887200-48-8 |
Product Name |
(E)-2-(8-(benzylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N'-(2-oxoindolin-3-ylidene)acetohydrazide |
Molecular Formula |
C24H22N8O4 |
Molecular Weight |
486.492 |
IUPAC Name |
2-[8-(benzylamino)-1,3-dimethyl-2,6-dioxopurin-7-yl]-N-[(2-hydroxy-1H-indol-3-yl)imino]acetamide |
InChI |
InChI=1S/C24H22N8O4/c1-30-20-19(22(35)31(2)24(30)36)32(23(27-20)25-12-14-8-4-3-5-9-14)13-17(33)28-29-18-15-10-6-7-11-16(15)26-21(18)34/h3-11,26,34H,12-13H2,1-2H3,(H,25,27) |
InChI Key |
DMCGUHHTZYUADZ-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCC3=CC=CC=C3)CC(=O)N=NC4=C(NC5=CC=CC=C54)O |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-chloro-4-fluoro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzenesulfonamide](/img/structure/B2784838.png)
![(4-Fluorophenyl)-[2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone](/img/structure/B2784839.png)
![1-methyl-5-(2-oxo-2-piperidinoethyl)[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one](/img/structure/B2784845.png)
![7-[(2-furylmethyl)amino]-2-(3-methoxyphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one](/img/structure/B2784847.png)
![2-((2-(4-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(2,5-dimethylphenyl)acetamide](/img/structure/B2784849.png)
